Methyl 1-[2-(diethylamino)ethyl]cyclopentanecarboxylate

• Molecular Formula: C13H25NO2
• Molecular Weight: 227.34 g/mol
• IUPAC Name: methyl 1-[2-(diethylamino)ethyl]cyclopentane-1-carboxylate
• InChI: InChI=1S/C13H25NO2/c1-4-14(5-2)11-10-13(12(15)16-3)8-6-7-9-13/h4-11H2,1-3H3
• InChI Key: RJEMVZTZZJOBDN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCC1(CCCC1)C(=O)OC

Description

Methyl 1-[2-(diethylamino)ethyl]cyclopentanecarboxylate is a useful research compound. Its molecular formula is C13H25NO2 and its molecular weight is 227.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl cyclopentanecarboxylate (1 g) in THF (8 ml) at −61° C. is added a solution of 2M LDA (9.8 ml). The mixture is stirred at room temperature for 15 minutes, then 2-bromo-N,N-diethylethanamine hydrobromide (2.04 g) is added at −61° C. The mixture is stirred for 5 minutes at this temperature, then at room temperature. The solution became yellow and was diluted with water (30 ml). The organic phase is extracted twice with a brine solution (30 ml). The pH of the organic phase is adjusted to 4 with 6N HCl. After decantation, the aqueous phase is extracted with CH2Cl2 (20 ml) and the pH of aqueous phase adjusted to 12 with 6 N NaOH. After decantation, the organic phase is dried over MgSO4 and concentrated. The residue is treated with diethyl ether (10 ml) and the white solid is filtrated. Methyl 1-[2-(diethylamino)ethyl]cyclopentanecarboxylate 280 is obtained as a yellow liquid after concentration of the ether solution.